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Compound of Interest

Compound Name: Lanthanum chloride

Cat. No.: B239357

Lanthanum Trichloride: A Technical Guide for
Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
lanthanum trichloride (LaCls), a versatile inorganic compound with significant applications in
chemical synthesis, biological research, and pharmaceutical development. This document
details its fundamental characteristics, provides experimental protocols for its synthesis and
use, and explores its impact on key biological signaling pathways.

Core Physical and Chemical Properties

Lanthanum trichloride is a white, odorless, crystalline solid that is highly soluble in water and
alcohols.[1][2] It exists in both anhydrous and hydrated forms, with the heptahydrate being a
common variant. As a strong Lewis acid, it is a valuable catalyst in various organic reactions.[1]

[3]

Physical Properties

The key physical properties of anhydrous and hydrated lanthanum trichloride are summarized
in the table below, providing a comparative overview for experimental design and application.
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Anhydrous Lanthanum

Lanthanum Trichloride

Property . .

Trichloride (LaCls) Heptahydrate (LaClz-7H20)
CAS Number 10099-58-8 10025-84-0
Molecular Weight 245.26 g/mol 371.37 g/mol

White odorless hygroscopic ) ) ]
Appearance White crystalline solid

powder
Melting Point 858 °C (1576 °F; 1131 K) Decomposes at 91°C
Boiling Point 1000 °C (1830 °F; 1270 K) Not applicable
Density 3.84 g/cm?3 Not specified
Solubility in Water 957 g/L (at 25 °C) Soluble

Solubility in Other Solvents

Soluble in alcohols

Soluble in ethanol

Crystal Structure

Hexagonal (UCls type)

Triclinic

Sources:[1][2]

Chemical Properties and Reactivity

Lanthanum trichloride's chemical behavior is largely dictated by the trivalent lanthanum ion

(La3*). Its notable chemical properties include:

o Lewis Acidity: LaCls acts as a potent Lewis acid, accepting electron pairs. This property is

central to its catalytic activity in organic synthesis, including Friedel-Crafts reactions, aldol

condensations, and the formation of acetals.[1][3]

o Hygroscopicity: The anhydrous form is highly hygroscopic and readily absorbs moisture from
the atmosphere to form hydrates.

o Reactivity with Water: While highly soluble, it can undergo hydrolysis in hot water.

e Complex Formation: Lanthanum ions can form coordination complexes with various ligands,
a characteristic that is exploited in catalysis and analytical chemistry.[3]
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Experimental Protocols

This section provides detailed methodologies for the synthesis of anhydrous lanthanum
trichloride and its application as a catalyst in a common organic transformation.

Synthesis of Anhydrous Lanthanum Trichloride via the
Ammonium Chloride Route

Anhydrous lanthanum trichloride can be effectively synthesized from lanthanum oxide through
a two-step process involving the formation of an ammonium salt intermediate.[1]

Materials:

e Lanthanum oxide (Laz0s)

e Ammonium chloride (NH4Cl)

e Tube furnace

e Quartz tube

e Vacuum pump

e Schlenk line apparatus

 Inert gas (Argon or Nitrogen)

Procedure:

e Step 1: Formation of the Ammonium Pentachloride Salt

o Thoroughly mix lanthanum oxide and ammonium chloride in a 1:10 molar ratio in a mortar
and pestle.

o Place the mixture in a quartz boat and insert it into a quartz tube within a tube furnace.

o Heat the mixture under a constant flow of inert gas to 230°C for at least 4 hours. The
following reaction occurs: La203 + 10 NH4CIl - 2 (NHa4)2LaCls + 6 H20 + 6 NHs
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e Step 2: Thermal Decomposition to Anhydrous Lanthanum Trichloride

o After the first step, increase the temperature of the tube furnace to 350-400 °C under
vacuum.

o Maintain these conditions for several hours to ensure the complete decomposition of the
ammonium salt intermediate: (NHs)2LaCls — LaCls + 2 HCl + 2 NHs

o Cool the furnace to room temperature under vacuum.

o The resulting white powder is anhydrous lanthanum trichloride. Handle and store the final
product under an inert atmosphere due to its hygroscopic nature.

Workflow for Anhydrous LaCls Synthesis:

E Step 1: Salt Formation Step 2: Decomposition

La203 + NH4CI Heating at 230°C (NH4)2LaCl5 Heating at 350-400°C (Vacuum) Anhydrous LaC13

Click to download full resolution via product page

Workflow for the synthesis of anhydrous LaCls.

Lanthanum Trichloride as a Catalyst for Friedel-Crafts
Acylation

This protocol outlines the use of anhydrous LaCls as a Lewis acid catalyst for the acylation of
an aromatic compound.

Materials:
e Anhydrous Lanthanum Trichloride (LaCls)
e Anisole

o Acetic anhydride
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Dichloromethane (anhydrous)

Schlenk flask

Magnetic stirrer

Standard glassware for workup and purification
Procedure:
e Reaction Setup:

o To a dry Schlenk flask under an inert atmosphere, add anhydrous lanthanum trichloride
(0.1 eq).

o Add anhydrous dichloromethane as the solvent.
o Add anisole (1.0 eq) to the suspension and stir.
e Acylation:
o Slowly add acetic anhydride (1.1 eq) to the reaction mixture at room temperature.

o Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction
progress by Thin Layer Chromatography (TLC).

o Workup and Purification:

o Upon completion, quench the reaction by slowly adding a saturated aqueous solution of
sodium bicarbonate.

o Separate the organic layer and extract the aqueous layer with dichloromethane.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
filter.

o Concentrate the filtrate under reduced pressure to obtain the crude product.
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o Purify the crude product by column chromatography on silica gel to yield the desired
acylated product.

Logical Flow of Friedel-Crafts Acylation:

Reaction Setup
(LaCl3, Anisole, Solvent)

(Add Acetic Anhydride)

Stir at RT
(12-24h)
(Quench with NaHCO?D

:

(Extraction & Drying)

:

(Column Chromatograph;)
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Experimental workflow for Friedel-Crafts acylation.

Biological Activity and Signaling Pathways

Lanthanum trichloride is widely utilized in biomedical research, primarily as a non-specific
blocker of calcium channels.[2][4] Its ability to mimic Ca?* ions allows it to competitively inhibit
calcium influx through various voltage-gated and ligand-gated calcium channels, thereby
modulating numerous intracellular signaling cascades.

Inhibition of Calcium Channel Signaling

By blocking Ca2* entry, LaCls can influence a wide range of physiological processes that are
dependent on calcium signaling, including neurotransmitter release, muscle contraction, and

gene expression.

Mechanism of Calcium Channel Blockade:

blocks
LaCl3 Calcium Channel
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Cellular Response
(e.g., Contraction, Neurotransmission)
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LaClz as a blocker of calcium channels.

Modulation of NF-kB Signaling

Recent studies have demonstrated that lanthanum trichloride can inhibit the lipopolysaccharide
(LPS)-mediated inflammatory response in human umbilical vein endothelial cells (HUVECS) by
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suppressing the NF-kB signaling pathway.[5] This anti-inflammatory effect is, in part, mediated
through the inhibition of the histone demethylase Jmjd3.

Inhibition of the NF-kB Pathway by LaCls:
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LaClsz inhibits LPS-induced inflammation via NF-kB.

Induction of Autophagy via ROS-Mediated Pathways

In the context of neurobiology, lanthanum chloride has been shown to induce autophagy in rat
hippocampal cells through the generation of reactive oxygen species (ROS).[6] This process
involves the activation of the JNK signaling pathway and the inhibition of the AKT/mTOR
pathway.

LaCls-Induced Autophagy Signaling:
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Signaling cascade of LaCls-induced autophagy.

Applications in Drug Development and Research

The unique properties of lanthanum trichloride make it a valuable tool in various stages of drug
discovery and development.

o Target Validation: As a calcium channel blocker, it is used to investigate the role of calcium
signaling in various diseases, helping to validate calcium channels as therapeutic targets.[2]

[4]

* Assay Development: It can be used as a reference compound in the development of
screening assays for novel calcium channel blockers.

o Catalysis in Medicinal Chemistry: Its role as a Lewis acid catalyst is applied in the synthesis
of complex organic molecules that are potential drug candidates.[3]

* Neuroscience Research: It is used to study the mechanisms of neurotoxicity and
neurodegenerative diseases by modulating neuronal signaling pathways.[7]
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o Cancer Research: Studies have explored its potential to sensitize cancer cells to
chemotherapy, suggesting a role in combination therapies.[8]

o Wastewater Treatment: Lanthanum chloride is effective in removing phosphates from
wastewater, which has implications for environmental health and safety.[2]

Safety and Handling

Lanthanum trichloride should be handled with care in a laboratory setting. It is irritating to the
eyes, respiratory system, and skin. Appropriate personal protective equipment, including safety
goggles, gloves, and a lab coat, should be worn. Due to its hygroscopic nature, anhydrous
lanthanum trichloride should be stored in a tightly sealed container in a dry, well-ventilated
area, preferably under an inert atmosphere.

This guide provides a foundational understanding of lanthanum trichloride for research
purposes. For specific applications, further consultation of peer-reviewed literature is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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